Cas no 279237-85-3 (2-(2,4-Dimethyl-1H-imidazol-1-yl)ethanamine)

• Product Name: 2-(2,4-Dimethyl-1H-imidazol-1-yl)ethanamine
• CAS No: 279237-85-3
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 1092369
• PubChem ID: 18460700
• Update Time: 2025-06-14

2-(2,4-Dimethyl-1H-imidazol-1-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dimethyl-1H-imidazol-1-yl)ethanamine
• [2-(2,4-dimethylimidazol-1-yl)ethyl]amine
• 2-(2,4-dimethylimidazol-1-yl)ethanamine
• XQZOYVAAFRGOLB-UHFFFAOYSA-N
• SCHEMBL584717
• 2-(2,4-dimethyl-imidazol-1-yl)-ethylamine
• 279237-85-3
• AKOS006340084
• DB-336515
• 2-(2,4-dimethyl-1H-imidazol-1-yl)ethan-1-amine

• Inchi： 1S/C7H13N3/c1-6-5-10(4-3-8)7(2)9-6/h5H,3-4,8H2,1-2H3
• InChI Key： XQZOYVAAFRGOLB-UHFFFAOYSA-N
• SMILES： N1(C=C(C)N=C1C)CCN

Computed Properties

• Exact Mass: 139.110947427g/mol
• Monoisotopic Mass: 139.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(2,4-Dimethyl-1H-imidazol-1-yl)ethanamine

Comprehensive Overview of 2-(2,4-Dimethyl-1H-imidazol-1-yl)ethanamine (CAS No. 279237-85-3)

2-(2,4-Dimethyl-1H-imidazol-1-yl)ethanamine (CAS No. 279237-85-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its chemical name or CAS number, belongs to the class of imidazole derivatives, which are known for their versatile applications in drug discovery and material science. Researchers and industry professionals frequently search for terms like "imidazole-based amines" or "CAS 279237-85-3 applications" to explore its potential uses.

The molecular structure of 2-(2,4-Dimethyl-1H-imidazol-1-yl)ethanamine features an imidazole ring substituted with two methyl groups at the 2 and 4 positions, coupled with an ethanamine side chain. This configuration imparts distinct chemical reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such compounds, as they serve as building blocks for designing novel therapeutics targeting enzymes and receptors.

One of the most searched questions related to this compound is "How is 2-(2,4-Dimethyl-1H-imidazol-1-yl)ethanamine synthesized?" The synthesis typically involves multi-step organic reactions, including alkylation and amination processes, to achieve high purity and yield. Advanced techniques like HPLC purification and NMR characterization are employed to ensure its quality, a topic of interest for laboratories focusing on high-throughput screening.

In the context of green chemistry, researchers are increasingly exploring sustainable methods to produce imidazole derivatives like CAS 279237-85-3. This aligns with global efforts to reduce hazardous waste and energy consumption in chemical manufacturing. Searches for "eco-friendly synthesis of imidazole compounds" reflect this growing demand, positioning 2-(2,4-Dimethyl-1H-imidazol-1-yl)ethanamine as a candidate for innovative, environmentally benign protocols.

The compound's potential extends to material science, where its heterocyclic framework contributes to the development of functional polymers and coordination complexes. Its ability to act as a ligand in metal-organic frameworks (MOFs) has been a subject of recent studies, particularly in applications like gas storage and catalysis. These interdisciplinary connections make it a recurring keyword in searches related to "advanced materials chemistry."

From a biological activity perspective, 2-(2,4-Dimethyl-1H-imidazol-1-yl)ethanamine has been investigated for its interactions with biological targets, though detailed pharmacological data remains limited. This gap has spurred queries like "What are the biomedical applications of CAS 279237-85-3?"—a question driving further research into its structure-activity relationships.

In summary, 2-(2,4-Dimethyl-1H-imidazol-1-yl)ethanamine (CAS No. 279237-85-3) represents a compelling case study in modern chemistry, bridging drug development, sustainable synthesis, and material innovation. Its relevance to trending topics like AI-aided molecular design and green chemistry ensures continued interest, making it a staple in both academic and industrial discussions.